Cas no 31317-42-7 (Dibenzothiophene,1,8-dimethyl-)

Dibenzothiophene,1,8-dimethyl- structure
31317-42-7 structure
Product Name:Dibenzothiophene,1,8-dimethyl-
CAS No:31317-42-7
MF:C14H12S
MW:212.310082435608
CID:316406
PubChem ID:71012
Update Time:2025-04-19

Dibenzothiophene,1,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzothiophene,1,8-dimethyl-
    • 1,8-Dimethyldibenzothiophene
    • EINECS 214-894-7
    • AKOS015915129
    • DTXCID9031278
    • NS00021568
    • CAS-1207-12-1
    • 31317-42-7
    • CHEMBL3561927
    • KMPJENUWHPZRGZ-UHFFFAOYSA-N
    • Benzothiophene, 3,5-dimethyl
    • NCGC00357117-01
    • 3,5-dimethy-benzothiophene
    • SCHEMBL2541713
    • Dibenzothiophene, 1,8-dimethyl
    • Tox21_303847
    • Dibenzothiophene, 1,8-dimethyl-
    • DTXSID6052740
    • Inchi: 1S/C14H12S/c1-9-6-7-12-11(8-9)14-10(2)4-3-5-13(14)15-12/h3-8H,1-2H3
    • InChI Key: KMPJENUWHPZRGZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C2C(C)=CC=CC1=2

Computed Properties

  • Exact Mass: 212.06606
  • Monoisotopic Mass: 212.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0

Dibenzothiophene,1,8-dimethyl- Related Literature

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